Cas no 1980034-27-2 (1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate)

• Product Name: 1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate
• CAS No: 1980034-27-2
• MF: C₁₇H₆F₂₈O₃
• MW: 790.183043956757
• CID: 4632421
• Update Time: 2025-10-31

1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate Chemical and Physical Properties

Names and Identifiers

• 1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate

• Inchi： 1S/C17H6F28O3/c18-3(19)8(26,27)12(34,35)14(38,39)10(30,31)6(22,23)1-47-5(46)48-2-7(24,25)11(32,33)15(40,41)17(44,45)16(42,43)13(36,37)9(28,29)4(20)21/h3-4H,1-2H2
• InChI Key： WQIJTIOMGSRPRP-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)F)(=O)OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate

Introduction to 1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate (CAS No. 1980034-27-2)

1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate, identified by its Chemical Abstracts Service (CAS) number 1980034-27-2, is a specialized fluorinated compound that has garnered significant attention in the field of advanced materials and pharmaceutical applications. This compound belongs to the class of perfluorinated esters, characterized by its unique structure that incorporates perfluoroalkyl groups, which confer distinct chemical and physical properties. The presence of both perfluoroheptyl and perfluorononyl moieties in its molecular framework makes it a versatile intermediate in the synthesis of high-performance polymers, surfactants, and functional materials.

The molecular architecture of 1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate is designed to leverage the exceptional properties of perfluorinated compounds. These properties include high thermal stability, chemical inertness, and low surface tension, which are critical in applications ranging from lubricants to biomedical materials. The compound’s ability to form stable derivatives and its compatibility with various organic reactions make it a valuable building block in synthetic chemistry.

In recent years, fluorinated compounds have been extensively studied for their potential in pharmaceuticals due to their ability to enhance drug bioavailability and metabolic stability. The perfluoroalkyl groups in this compound can modify the pharmacokinetic profile of drug molecules by improving their lipophilicity and membrane permeability. This has led to increased interest in exploring its role as a prodrug carrier or a component in drug delivery systems. Current research is focusing on how modifications to the perfluoroheptyl and perfluorononyl chains can optimize these properties for targeted therapeutic applications.

From an industrial perspective, 1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate is also being investigated for its potential in advanced polymer formulations. Its incorporation into polymeric matrices can enhance flame retardancy and mechanical strength while maintaining flexibility. These characteristics are particularly relevant in the development of next-generation materials for electronics packaging and aerospace components where extreme conditions are encountered. The compound’s resistance to degradation under high temperatures and chemical exposure makes it an attractive candidate for such demanding applications.

The synthesis of 1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic techniques are often employed to facilitate the formation of the perfluorinated bonds. Recent advancements in green chemistry have also prompted researchers to explore solvent-free or aqueous-based synthetic routes to minimize environmental impact while maintaining efficiency.

One of the most promising areas of research involving this compound is its use in biomedical imaging agents. Perflurocarbonyls are known for their ability to act as contrast agents in magnetic resonance imaging (MRI) due to their paramagnetic properties when paired with specific metal chelates. The long-chain perfluoroalkyl groups in 1H,1H,7H-Perfluoroheptyl 1H,1H,9H-perfluorononyl carbonate can be tailored to improve tissue penetration and reduce toxicity profiles. Ongoing studies are evaluating its efficacy as an MRI contrast agent with potential applications in detecting tumors and cardiovascular diseases.

The compound’s stability under various physiological conditions also makes it a candidate for use in diagnostic tools that require prolonged shelf life without degradation. This stability ensures consistent performance across different storage conditions and transportation scenarios. Furthermore, its compatibility with other fluorinated compounds allows for the creation of hybrid materials that combine multiple beneficial properties from different chemical moieties.

In conclusion, 1H,1H,7H-Perfluoroheptyl 1 H,H ,9 H -per fluoron on y l carbon ate (CAS No .1980034 -27 -2) represents a cutting-edge material with diverse applications spanning from industrial polymers to biomedical technologies . Its unique structural features , particularly the interplay between the per fluoro hepty land per fluoron on y lgroups , endow it with exceptional functional properties . As research continues to uncover new methodologies for its synthesis and application , this compound is poised to play an increasingly significant role in advancing both material science and pharmaceutical innovation . The ongoing exploration into its potential as an imaging agent underscores its versatility , highlighting why it remains a subject of intense scientific interest .